Cas no 1396758-01-2 (1-(3-hydroxy-4,4-dimethylpentyl)-3-[(4-methoxyphenyl)methyl]urea)

• Product Name: 1-(3-hydroxy-4,4-dimethylpentyl)-3-[(4-methoxyphenyl)methyl]urea
• CAS No: 1396758-01-2
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 6404528
• PubChem ID: 71787652
• Update Time: 2025-10-27

1-(3-hydroxy-4,4-dimethylpentyl)-3-[(4-methoxyphenyl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxy-4,4-dimethylpentyl)-3-[(4-methoxyphenyl)methyl]urea
• 3-(3-hydroxy-4,4-dimethylpentyl)-1-[(4-methoxyphenyl)methyl]urea
• AKOS024536565
• VU0535254-1
• F6190-0973
• 1-(3-hydroxy-4,4-dimethylpentyl)-3-(4-methoxybenzyl)urea
• 1396758-01-2

• Inchi： 1S/C16H26N2O3/c1-16(2,3)14(19)9-10-17-15(20)18-11-12-5-7-13(21-4)8-6-12/h5-8,14,19H,9-11H2,1-4H3,(H2,17,18,20)
• InChI Key： CHAPLAYGEDKERA-UHFFFAOYSA-N
• SMILES： N(CCC(O)C(C)(C)C)C(NCC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.6Ų

Additional information on 1-(3-hydroxy-4,4-dimethylpentyl)-3-[(4-methoxyphenyl)methyl]urea

1-(3-Hydroxy-4,4-Dimethylpentyl)-3-[(4-Methoxyphenyl)Methyl]Urea: A Comprehensive Overview

The compound with CAS No. 1396758-01-2, commonly referred to as 1-(3-Hydroxy-4,4-Dimethylpentyl)-3-[(4-Methoxyphenyl)Methyl]Urea, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This urea derivative is characterized by its unique structural features, which include a hydroxyl group attached to a branched pentyl chain and a methoxy-substituted phenyl group. These structural elements contribute to its potential biological activity and make it an intriguing subject for further research.

Recent studies have highlighted the importance of urea derivatives in drug discovery, particularly in the development of therapeutic agents targeting various diseases. The presence of the hydroxyl group in the pentyl chain introduces hydrophilic properties, which can enhance the compound's solubility and bioavailability. Meanwhile, the methoxyphenyl group adds aromaticity and potential for interactions with biological targets, such as enzymes or receptors. These characteristics suggest that this compound could play a role in modulating cellular pathways or exhibiting antioxidant properties.

One of the most promising applications of this compound lies in its potential anti-inflammatory activity. Researchers have explored the effects of similar urea derivatives on inflammatory pathways, particularly their ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. Given its structural similarities to known anti-inflammatory agents, 1-(3-Hydroxy-4,4-Dimethylpentyl)-3-[(4-Methoxyphenyl)Methyl]Urea may exhibit comparable or even superior activity in reducing inflammation.

In addition to its anti-inflammatory potential, this compound has also been investigated for its antioxidant properties. The hydroxyl group and methoxyphenyl substituent are known to contribute to radical scavenging activity, which could make this compound a valuable addition to skincare products or dietary supplements aimed at combating oxidative stress. Recent advancements in computational chemistry have allowed researchers to model the compound's interaction with free radicals, providing insights into its mechanism of action.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of the hydroxy-pentyl chain and the coupling of the methoxyphenyl group with the urea backbone. Optimization of reaction conditions has been crucial in achieving high yields and ensuring the purity of the final product. This highlights the importance of robust synthetic methodologies in advancing research on complex molecules like this one.

From a pharmacokinetic perspective, understanding the absorption, distribution, metabolism, and excretion (ADME) properties of 1-(3-Hydroxy-4,4-Dimethylpentyl)-3-[(4-Methoxyphenyl)Methyl]Urea is essential for evaluating its suitability as a drug candidate. Preliminary studies suggest that the compound may have favorable pharmacokinetic profiles due to its balanced lipophilicity and hydrophilicity. However, further investigations are required to confirm these findings and assess its toxicity profile.

The environmental impact of this compound is another area of interest. As concerns about chemical pollution grow, researchers are increasingly focusing on green chemistry principles to design compounds with minimal ecological footprint. The biodegradability and persistence of CAS No. 1396758-01-2 in various environmental media are critical factors that need to be evaluated to ensure sustainable use.

In conclusion, 1-(3-Hydroxy-4,4-Dimethylpentyl)-3-[(4-Methoxyphenyl)Methyl]Urea, with CAS No. 1396758-01-2, represents a compelling molecule with diverse applications in pharmaceuticals and beyond. Its unique structure offers opportunities for exploring novel therapeutic interventions while raising important questions about its safety and environmental impact. As research continues to unfold, this compound has the potential to contribute significantly to advancements in drug development and green chemistry practices.